Cas no 14925-10-1 (N-Methyl-2-(trifluoromethyl)aniline)

• Product Name: N-Methyl-2-(trifluoromethyl)aniline
• CAS No: 14925-10-1
• MF: C₈H₈F₃N
• MW: 175.151032447815
• MDL: MFCD00052196
• CID: 87444
• PubChem ID: 2760894
• Update Time: 2025-06-25

N-Methyl-2-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• N-Methyl-2-(trifluoromethyl)aniline
• N-Methyl-2-trifluoromethylaniline
• 2-(Methylamino)benzotrifluoride
• 2-TRIFLUOROMETHYL-N-METHYLANILINE
• N1-methyl-2-(trifluoromethyl)aniline
• N-METHYL-N-[2-(TRIFLUOROMETHYL)PHENYL]AMINE
• 2-(Methylamino)benzotrifluoride97%
• 2-(Methylamino)benzotrifluoride 97%
• 2-(Trifluoromethyl)-N-methylaniline 96%
• ANTIPAINHYDROCHLORIDEDIHYDRATE
• EN300-1263426
• Benzenamine, N-methyl-2-(trifluoromethyl)-
• GRZYAMRSOPZXEN-UHFFFAOYSA-N
• 14925-10-1
• Benzenamine,N-methyl-2-(trifluoromethyl)-
• TS-02416
• MFCD00052196
• SY062462
• E85420
• DTXSID80375400
• AKOS000252353
• J-008572
• 2-(Trifluoromethyl)-N-methylaniline, 96%
• 2-(Trifluoromethyl)-N-methylaniline
• 2-(methylamino)benzotrifluride
• CS-0313695
• FT-0608836
• SCHEMBL880789
• A808869
• DB-017735

• MDL： MFCD00052196
• Inchi： 1S/C8H8F3N/c1-12-7-5-3-2-4-6(7)8(9,10)11/h2-5,12H,1H3
• InChI Key： RNRDHZGWBBEZBK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1NC)(F)F
• BRN： 2641847

Computed Properties

• Exact Mass: 175.06100
• Monoisotopic Mass: 175.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12A^2

Experimental Properties

• Density: 1.2290 g/mL at 25 °C(lit.)
• Boiling Point: 177 °C(lit.)
• Flash Point: Fahrenheit: 98.6 ° f < br / > Celsius: 37 ° C < br / >
• Refractive Index: n20/D 1.4880(lit.)
• PSA: 12.03000
• LogP: 2.82010

N-Methyl-2-(trifluoromethyl)aniline Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H317-H319
• Warning Statement： P280-P305 + P351 + P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36-43
• Safety Instruction： S26-S36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT
• PackingGroup：III
• Packing Group：III
• Risk Phrases：R20/21/22; R36/38
• Safety Term：S26;S36/37/39
• Packing Group：III

Additional information on N-Methyl-2-(trifluoromethyl)aniline

Comprehensive Guide to N-Methyl-2-(trifluoromethyl)aniline (CAS No. 14925-10-1): Properties, Applications, and Industry Insights

N-Methyl-2-(trifluoromethyl)aniline (CAS No. 14925-10-1) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and material science. With the increasing demand for fluorinated compounds in modern chemistry, this trifluoromethyl-substituted aniline derivative has garnered significant attention from researchers and industry professionals. Its molecular formula, C₈H₈F₃N, highlights the presence of a methyl group and a trifluoromethyl group attached to an aromatic ring, which contributes to its distinct physicochemical properties.

The compound's high thermal stability and lipophilicity make it an ideal intermediate in the synthesis of advanced materials and bioactive molecules. Recent studies emphasize its role in developing pharmaceutical candidates, particularly in kinase inhibitors and anti-inflammatory agents, aligning with the growing interest in targeted drug discovery. Additionally, its electron-withdrawing trifluoromethyl group enhances reactivity in cross-coupling reactions, a topic frequently searched in organic synthesis forums and AI-driven chemical databases.

From an industrial perspective, N-Methyl-2-(trifluoromethyl)aniline is often discussed in the context of green chemistry and sustainable manufacturing. Researchers are exploring solvent-free synthesis routes and catalytic methods to reduce environmental impact, addressing the ESG (Environmental, Social, and Governance) concerns prevalent in chemical industries. This aligns with trending searches like "fluorinated compounds in eco-friendly synthesis" and "CAS 14925-10-1 applications."

Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are critical for characterizing CAS No. 14925-10-1, ensuring purity and consistency for end-use applications. The compound’s UV absorption properties also make it relevant in photocatalysis research, a hot topic in renewable energy studies. For those seeking technical data sheets or safety handling guidelines, reputable suppliers provide detailed documentation compliant with global regulatory standards.

In summary, N-Methyl-2-(trifluoromethyl)aniline exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug development to material engineering—underscore its importance in addressing contemporary scientific challenges. As interest in fluorine chemistry and specialty chemicals continues to rise, this compound remains a focal point for academic and industrial advancements.